Cas no 2938691-75-7 (Biperiden-d5)

• Product Name: Biperiden-d5
• CAS No: 2938691-75-7
• MF: C₂₁H₂₉NO
• MW: 316.491874456406
• CID: 6806141
• PubChem ID: 91971608
• Update Time: 2025-05-19

Biperiden-d5 Chemical and Physical Properties

Names and Identifiers

• 2938691-75-7
• Biperiden-d5

• Inchi： 1S/C21H29NO/c23-21(19-7-3-1-4-8-19,11-14-22-12-5-2-6-13-22)20-16-17-9-10-18(20)15-17/h1,3-4,7-10,17-18,20,23H,2,5-6,11-16H2/i1D,3D,4D,7D,8D
• InChI Key： YSXKPIUOCJLQIE-DYVTXVBDSA-N
• SMILES： OC(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])(CCN1CCCCC1)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 316.256298278Da
• Monoisotopic Mass: 316.256298278Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.5Ų

Additional information on Biperiden-d5

Introduction to Biperiden-d5 (CAS No. 2938691-75-7)

Biperiden-d5, a deuterated derivative of the well-known anticholinergic agent Biperiden, is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number 2938691-75-7, this isotope-labeled version of Biperiden has found applications in various scientific studies, particularly in metabolomics and drug metabolism research. The introduction of deuterium atoms into the molecular structure not only aids in tracing metabolic pathways but also enhances the compound's stability, making it a valuable tool for researchers.

The primary pharmacological action of Biperiden is its ability to block dopamine receptors, particularly the D2 receptors in the brain. This mechanism makes it an effective treatment for conditions associated with dopamine excess, such as Parkinson's disease and movement disorders. The deuterated version, Biperiden-d5, retains these pharmacological properties while offering additional benefits in research settings. The use of deuterated compounds is becoming increasingly prevalent in drug development due to their improved metabolic stability and reduced interference in analytical techniques.

In recent years, the demand for high-purity labeled compounds has surged, driven by advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques require isotopically labeled compounds to achieve high resolution and accurate quantification. Biperiden-d5 fits perfectly into this landscape, providing researchers with a reliable tool for studying drug metabolism and pharmacokinetics. Its applications span across preclinical studies, where it helps in understanding how a drug is processed by the body, to clinical trials, where it aids in monitoring drug efficacy and safety.

One of the most compelling aspects of Biperiden-d5 is its role in metabolomics research. Metabolomics involves the comprehensive analysis of small molecules (metabolites) within biological systems, providing insights into metabolic pathways and disease mechanisms. The deuterated version of Biperiden allows researchers to track its metabolism with greater precision, helping to elucidate complex biological processes. This capability is particularly valuable in studying how genetic variations or environmental factors influence drug metabolism.

The synthesis of Biperiden-d5 is a testament to the advancements in organic chemistry and isotopic labeling techniques. The introduction of deuterium atoms requires precise control over reaction conditions and often involves specialized catalysts or reagents. Despite these challenges, the synthesis of Biperiden-d5 has been successfully achieved through multiple routes, each offering unique advantages depending on the desired scale and purity. These synthetic methodologies are continually being refined to meet the growing demand for high-quality labeled compounds.

The use of Biperiden-d5 in clinical research has also shown promise in improving our understanding of drug-drug interactions. Many patients take multiple medications simultaneously, and understanding how these drugs interact at the metabolic level is crucial for safe and effective treatment. By using isotopically labeled compounds like Biperiden-d5, researchers can better predict how different drugs will affect each other's metabolism, leading to more personalized medicine approaches.

Furthermore, Biperiden-d5 has found applications in environmental toxicology studies. The ability to trace environmental pollutants through their metabolic pathways is essential for assessing their impact on ecosystems. By incorporating deuterium into environmental samples, researchers can more accurately measure the degradation rates and transformation products of various compounds, providing critical data for environmental monitoring and policy-making.

The future prospects for Biperiden-d5 are promising, with ongoing research exploring new applications and refining existing methodologies. As technology advances, particularly in areas like CRISPR-Cas9 gene editing and artificial intelligence-driven drug discovery, the role of labeled compounds like Biperiden-d5 will only continue to grow. These tools are indispensable for understanding complex biological systems and developing new therapeutic strategies.

In conclusion, Biperiden-d5 (CAS No. 2938691-75-7) represents a significant advancement in pharmaceutical research tools. Its applications range from fundamental studies on drug metabolism to practical uses in clinical trials and environmental toxicology. The continued development and refinement of isotopically labeled compounds like Biperiden-d5 will undoubtedly contribute to numerous scientific breakthroughs in the coming years.